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Compound of Interest

Compound Name: Titanium selenide

Cat. No.: B1594851

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of specialized chemical compounds is paramount. This document provides immediate,
actionable safety and logistical information for the handling of Titanium Selenide (TiSez2),
including comprehensive operational and disposal plans.

Quantitative Data Summary

The following tables provide a structured overview of the key quantitative safety and physical
data for Titanium Selenide.

Occupational Exposure Limits

Agency Limit Type Value
OSHA PEL 0.2 mg(Se)/m3[1]
ACGIH TLV 0.2 mg(Se)/m3[1]

Physical and Chemical Properties
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Property Value

Appearance Dark gray to red powder[1]
Odor Odorless[1]

Specific Gravity 5.24 glcc[1]

Solubility in Water Insoluble[1]

Melting Point Not available[1]

Boiling Point Not available[1]

Personal Protective Equipment (PPE)

When handling Titanium Selenide, the use of appropriate personal protective equipment is
mandatory to prevent exposure.

Respiratory Protection: A NIOSH-approved dust, mist, and vapor cartridge respirator is
required.[1]

» Hand Protection: Chemical-resistant gloves, such as rubber gloves, must be worn.[1][2]

o Eye Protection: Safety glasses with side shields or goggles are necessary.[2] A face shield is
also recommended.

» Skin and Body Protection: A lab coat, long-sleeved clothing, and closed-toe shoes are
required to prevent skin contact.[2]

Step-by-Step Handling and Storage Protocol

Adherence to the following procedural steps is critical for the safe handling and storage of
Titanium Selenide.

o Engineering Controls: Always handle Titanium Selenide in a well-ventilated area.[3] The
use of a fume hood with local exhaust ventilation is strongly recommended to maintain
exposure below the occupational limits.
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e Pre-Handling Check: Before beginning any work, ensure all necessary PPE is available and
in good condition. Confirm that the work area is clean and uncluttered.

» Transfer and Weighing:
o Minimize the creation of dust.

o When transferring the powder, use a scoop or spatula. Avoid pouring, which can generate
airborne particles.

o If possible, conduct these operations within a glove box or a ventilated enclosure.
e Storage:

o Store Titanium Selenide in a cool, dry area in a tightly sealed container.[1]

o Keep it away from strong acids, as they are incompatible.[1]
e Hygiene Practices:

o Wash hands thoroughly with soap and water after handling, before breaks, and at the end
of the workday.[3]

o Do not eat, drink, or smoke in areas where Titanium Selenide is handled or stored.[1]
o Avoid blowing dust off clothing or skin with compressed air.[1]

Emergency and Disposal Procedures

Proper planning for emergencies and waste disposal is a critical component of laboratory
safety.

Spill Response

In the event of a Titanium Selenide spill, follow these steps:
« |solate the Area: Immediately evacuate and restrict access to the spill area.

o Ventilate: Ensure the area is well-ventilated.
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o Wear Appropriate PPE: Before attempting cleanup, don all required personal protective
equipment, including respiratory protection.

e Clean-up:
o Do not use methods that will raise dust.

o Use a vacuum cleaner equipped with a high-efficiency particulate air (HEPA) filter to
collect the spilled material.[1][2]

o Place the collected material and any contaminated cleaning supplies into a sealed, labeled
container for disposal.

o Decontamination: Clean the spill area with soap and water.

Waste Disposal

All waste containing Titanium Selenide must be treated as hazardous waste.

» Containerization: Collect all waste material in a clearly labeled, sealed, and appropriate
container.

» Disposal: Dispose of the hazardous waste through a licensed professional waste disposal
service in accordance with all local, state, and federal regulations.[1][4] Do not dispose of it
down the drain.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of Titanium
Selenide.
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Workflow for Safe Handling and Disposal of Titanium Selenide
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Caption: Safe Handling and Disposal Workflow for Titanium Selenide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Titanium Selenide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594851#personal-protective-equipment-for-
handling-titanium-selenide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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